Cas no 76950-43-1 ({1,4-diazabicyclo[2.2.2]octan-2-yl}methanol)

• Product Name: {1,4-diazabicyclo[2.2.2]octan-2-yl}methanol
• CAS No: 76950-43-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD28647696
• CID: 1117458
• PubChem ID: 11062492
• Update Time: 2025-09-28

{1,4-diazabicyclo[2.2.2]octan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane-2-methanol
• {1,4-diazabicyclo[2.2.2]octan-2-yl}methanol
• {1,4-DIAZABICYCLO[2.2.2]OCTAN-2-YLMETHANOL
• P19562
• SCHEMBL15355168
• (1,4-Diazabicyclo(2.2.2)octane-2-yl)methanol
• NS00005463
• EC 692-731-2
• 2-(Hydroxymethyl)-1,4-diazabicyclo[2.2.2]octane
• MFCD28647696
• SCHEMBL18535342
• EN300-704172
• (1,4-diazabicyclo[2.2.2]octan-2-yl)methanol
• 76950-43-1
• PS-20302
• DTXSID101020240
• F2147-2316
• AKOS023832393
• 2-hydroxymethyl-1,4-diazabicyclo[2.2.2]octane
• SCHEMBL764558
• 1,4-diazabicyclo[2.2.2]octan-2-ylmethanol
• D5950

• MDL： MFCD28647696
• Inchi： 1S/C7H14N2O/c10-6-7-5-8-1-3-9(7)4-2-8/h7,10H,1-6H2
• InChI Key： MPJZCYUPWINKPK-UHFFFAOYSA-N
• SMILES： OCC1CN2CCN1CC2

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on {1,4-diazabicyclo[2.2.2]octan-2-yl}methanol

The Comprehensive Overview of {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol (CAS No. 76950-43-1)

{1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol, also known by its CAS registry number 76950-43-1, is a unique organic compound with a bicyclic structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines and exhibits a range of interesting properties that make it valuable for both academic research and industrial applications.

The molecular structure of {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol is characterized by a rigid bicyclic framework with a nitrogen atom at the 1 and 4 positions of the bicyclo[2.2.2]octane system. The presence of the hydroxymethyl group (-CH₂OH) at the 2-position introduces additional functional diversity to the molecule, enabling it to participate in various chemical reactions and interactions. This structural uniqueness has been leveraged in numerous studies to explore its potential as a building block for more complex molecules, including pharmaceutical agents and advanced materials.

Recent advancements in synthetic chemistry have significantly enhanced our ability to synthesize {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol with high precision and efficiency. Researchers have developed innovative methodologies that utilize catalytic asymmetric synthesis to construct the bicyclic framework, thereby opening new avenues for its large-scale production. These methods not only improve yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

In the realm of pharmacology, {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol has shown promise as a versatile scaffold for drug design. Its rigid structure provides an ideal platform for modulating physicochemical properties such as solubility, stability, and bioavailability, which are critical factors in drug development. Studies have demonstrated that derivatives of this compound exhibit potent activity against various therapeutic targets, including enzymes involved in neurological disorders and cancer.

Moreover, {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol has found applications in materials science due to its ability to form stable complexes with metal ions. This property has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage, catalysis, and sensing technologies.

Another emerging area of research involves the use of {1,4-Diazabicyclo[2.2.2]Octan-2-Yl}Methanol as a chiral auxiliary in asymmetric synthesis. Its chiral centers provide excellent control over stereochemical outcomes, making it an invaluable tool for constructing enantiomerically pure compounds that are essential in pharmaceuticals and agrochemicals.

From an environmental perspective, studies have focused on understanding the biodegradation pathways of {1,4-Diazabicyclo[2.2.2]Octan-